Cas no 2227797-41-1 (2,5-dimethoxy-4-(2R)-oxiran-2-ylpyridine)

• Product Name: 2,5-dimethoxy-4-(2R)-oxiran-2-ylpyridine
• CAS No: 2227797-41-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6341211
• PubChem ID: 165610171
• Update Time: 2025-05-24

2,5-dimethoxy-4-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-4-(2R)-oxiran-2-ylpyridine
• EN300-1730607
• 2227797-41-1
• 2,5-dimethoxy-4-[(2R)-oxiran-2-yl]pyridine

• Inchi： 1S/C9H11NO3/c1-11-7-4-10-9(12-2)3-6(7)8-5-13-8/h3-4,8H,5H2,1-2H3/t8-/m0/s1
• InChI Key： KUPKYICEKOSREO-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1=CC(=NC=C1OC)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.9Ų

Additional information on 2,5-dimethoxy-4-(2R)-oxiran-2-ylpyridine

Introduction to 2,5-Dimethoxy-4-(2R)-Oxiran-2-Ylpyridine (CAS No. 2227797-41-1)

2,5-Dimethoxy-4-(2R)-oxiran-2-ylpyridine (CAS No. 2227797-41-1) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring system, which is substituted with two methoxy groups at the 2 and 5 positions and an epoxide group at the 4 position. The stereochemistry of the epoxide group is specified as (R) configuration, which plays a crucial role in determining its chemical reactivity and biological activity.

The synthesis of CAS No. 2227797-41-1 involves a multi-step process that typically begins with the preparation of the pyridine core. This is followed by the introduction of methoxy groups through nucleophilic aromatic substitution or other suitable methods. The formation of the epoxide group at the 4 position is a critical step, often achieved through oxidation reactions or other epoxidation techniques. The stereochemistry of the epoxide is carefully controlled to ensure the desired (R) configuration, which is essential for its intended applications.

Recent studies have highlighted the potential of CAS No. 2227797-41-1 as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as ring-opening reactions, makes it valuable in constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential applications in drug discovery.

In terms of biological activity, CAS No. 2227797-41-1 has shown promise in modulating cellular processes related to inflammation and oxidative stress. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a candidate for further investigation in diseases where inflammation plays a key role.

The physical properties of CAS No. 2238038603 are also noteworthy. It exhibits good solubility in common organic solvents and has a melting point that makes it suitable for various synthetic procedures. Its stability under standard storage conditions further enhances its utility in research and development settings.

From an environmental perspective, recent research has focused on the degradation pathways of CAS No. 38038603 under different conditions. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems and for developing strategies to minimize any adverse effects.

In conclusion, CAS No. 38038603, or CAS No. 38038603, stands out as a significant compound with diverse applications in organic synthesis and pharmacology. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for researchers in various scientific disciplines.